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Compound of Interest

Compound Name: CZC-25146 hydrochloride

Cat. No.: B1139147 Get Quote

Technical Support Center: CZC-25146 Hydrochloride
This technical support resource provides guidance on the long-term stability and handling of

CZC-25146 hydrochloride in solution to assist researchers, scientists, and drug development

professionals in their experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CZC-25146 hydrochloride?

A1: CZC-25146 hydrochloride is soluble in DMSO.[1] It is recommended to use fresh,

anhydrous DMSO as the presence of moisture can reduce the solubility of the compound.[1]

The compound is reportedly insoluble in water and ethanol.[1]

Q2: What are the recommended storage conditions for solid CZC-25146 hydrochloride?

A2: The solid form of CZC-25146 hydrochloride should be stored at -20°C.[1][2] Under these

conditions, it is stable for at least three to four years.[1][3]

Q3: How should I store stock solutions of CZC-25146 hydrochloride?

A3: Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and

stored frozen.[1][4] For long-term storage, -80°C is recommended, where it can be stable for up

to two years.[1][2] For shorter-term storage, -20°C is also acceptable, with stability reported for

periods ranging from one month to one year.[1][2][4][5]
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Q4: How long is a stock solution of CZC-25146 hydrochloride stable at -20°C?

A4: The stability of stock solutions at -20°C is reported with some variation. Different suppliers

suggest stability for up to one year, while others recommend a shorter storage period of one to

six months.[1][2][4][5] To ensure the best results, it is advisable to use the solution within the

shortest recommended time frame or store it at -80°C for longer periods.

Q5: Can I prepare a large volume of working solution for my experiments in advance?

A5: It is highly recommended to prepare working solutions fresh on the day of use.[2][4] If you

need to make stock solutions in advance, store them as aliquots in tightly sealed vials at -80°C

or -20°C.[4] For in vivo experiments, it is particularly advised to prepare the formulation freshly

and use it on the same day.[2]
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Issue Possible Cause Recommended Solution

Precipitation observed in the

stock solution upon thawing.

The solubility of the compound

may be reduced due to

moisture absorbed by the

DMSO.

Use fresh, anhydrous DMSO

for preparing stock solutions.

[1] Before use, ensure the vial

has equilibrated to room

temperature for at least one

hour before opening to

minimize moisture

condensation.[4] Gentle

warming and/or sonication can

also help to redissolve the

compound.[2]

Inconsistent experimental

results over time.

The compound may have

degraded due to improper

storage or repeated freeze-

thaw cycles of the stock

solution.

Always aliquot stock solutions

into single-use volumes to

avoid repeated freezing and

thawing.[1][4] Ensure that the

storage temperature is

consistently maintained at

-20°C or -80°C.[1][2]

Difficulty dissolving the

compound to the desired

concentration.

The solubility limit in the

chosen solvent may have been

exceeded, or the solvent

quality is poor.

The maximum recommended

concentration in DMSO is 100

mM. Do not exceed this

concentration. Use high-purity,

anhydrous DMSO.[1]

Summary of Quantitative Data
Table 1: Solubility of CZC-25146 Hydrochloride
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Solvent Maximum Concentration Reference

DMSO 100 mM (48.85 mg/mL)

DMSO 98 mg/mL (200.59 mM) [1]

Water Insoluble [1]

Ethanol Insoluble [1]

Table 2: Storage Conditions and Stability of CZC-25146 Hydrochloride

Form
Storage

Temperature
Reported Stability Reference

Solid Powder -20°C ≥ 4 years [3]

Solid Powder -20°C 3 years [1]

Solid Powder -20°C 2 years [2][4]

Stock Solution in

DMSO
-80°C 2 years [2]

Stock Solution in

DMSO
-80°C 1 year [1]

Stock Solution in

DMSO
-20°C 1 year [2]

Stock Solution in

DMSO
-20°C up to 6 months [5]

Stock Solution in

DMSO
-20°C 1 month [1][4]

Stock Solution in

DMSO
4°C 2 weeks [4]

Experimental Protocols
Protocol for Reconstitution and Storage of CZC-25146 Hydrochloride Stock Solution
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Equilibration: Before opening, allow the vial of solid CZC-25146 hydrochloride to equilibrate

to room temperature for at least one hour.[4] This minimizes the condensation of moisture

inside the vial.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired stock concentration (e.g., 10 mM or 100 mM).

Dissolution: Cap the vial tightly and vortex or sonicate until the compound is completely

dissolved. Gentle warming may be applied if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.

This is crucial to avoid repeated freeze-thaw cycles.

Storage:

For long-term storage (up to 2 years), store the aliquots at -80°C.[2]

For short-term storage (up to 1 month), store the aliquots at -20°C.[1][4]

Usage: When ready to use, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature. Prepare the final working solution from this aliquot. Do not

refreeze any unused portion of the thawed aliquot.

Visualizations

Stock Solution Preparation

Aliquoting and Storage

Experimental Use

Start: Solid CZC-25146 HCl Equilibrate vial to
room temperature Add anhydrous DMSO Vortex/Sonicate to dissolve Aliquot into single-use vials

Store at -80°C
(Long-term)

> 1 month

Store at -20°C
(Short-term)

< 1 month

Thaw one aliquot Prepare working solution Use in experiment End

Click to download full resolution via product page
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Caption: Recommended workflow for preparing and storing CZC-25146 hydrochloride
solutions.

Precipitation in Solution

Inconsistent Results

Issue Encountered

Is the solution cloudy or
 does it contain solids?

Are experimental results
variable over time?

Possible Cause:
- Moisture in DMSO
- Exceeded solubility

Yes No

Solution:
1. Use fresh, anhydrous DMSO.
2. Warm/sonicate to redissolve.

3. Ensure concentration is ≤ 100 mM.

Problem Resolved

Possible Cause:
- Compound degradation

- Repeated freeze-thaw cycles

Yes

Solution:
1. Aliquot stock solutions.

2. Store properly at -80°C or -20°C.
3. Use fresh aliquots for each experiment.
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Click to download full resolution via product page

Caption: Troubleshooting logic for common issues with CZC-25146 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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